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For Researchers, Scientists, and Drug Development Professionals

Introduction
Myraldyl acetate, a synthetic fragrance ingredient valued for its fresh, floral, and fruity notes, is

a common component in a wide array of consumer products. Understanding its environmental

persistence, potential for bioaccumulation, and ultimate fate is crucial for comprehensive safety

and risk assessments. This technical guide provides a detailed overview of the available data

on the biodegradability and environmental characteristics of Myraldyl acetate, intended to

inform researchers, scientists, and professionals in drug development and environmental

science.

Environmental Fate and Transport Summary
Myraldyl acetate's environmental behavior is characterized by several key factors. While it is

not considered to be Persistent, Bioaccumulative, and Toxic (PBT), a thorough understanding

of its environmental dynamics is essential. The Research Institute for Fragrance Materials

(RIFM) has conducted a safety assessment which concluded that the Predicted Environmental

Concentration/Predicted No Effect Concentration (PEC/PNEC) ratio is less than 1, indicating a

low environmental risk at current usage levels.

The octanol-water partition coefficient (log Pow) for Myraldyl acetate is estimated to be 5.7,

suggesting a high potential for sorption to organic matter in soil and sediment, and a potential
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for bioaccumulation. However, detailed experimental data are necessary to confirm these

predictions.

Biodegradability
Information from the manufacturer, Givaudan, indicates that the biodegradability of their

fragrance ingredients is determined according to Organisation for Economic Co-operation and

Development (OECD) test guidelines. However, specific experimental results for the ready

biodegradability of Myraldyl acetate (e.g., percentage of degradation over a 28-day period as

per OECD 301 guidelines) are not publicly available in the reviewed literature. The RIFM safety

assessment mentions the use of EPI Suite™ for screening-level hazard assessment, which

suggests that biodegradability may have been estimated using computational models.

Table 1: Biodegradability of Myraldyl Acetate

Parameter Result Method Source

Ready

Biodegradability

Data not publicly

available
OECD 301 -

PBT Assessment

Not considered

Persistent,

Bioaccumulative, and

Toxic

IFRA Environmental

Standards
RIFM

Abiotic Degradation
Hydrolysis
Specific experimental data on the hydrolysis of Myraldyl acetate as a function of pH, following

OECD Guideline 111, were not found in the public domain. As an ester, Myraldyl acetate has

the potential to undergo hydrolysis, particularly under alkaline or acidic conditions, breaking

down into the corresponding alcohol and acetic acid. The rate of this degradation pathway

under environmentally relevant pH conditions (typically pH 4-9) would be a critical factor in

determining its persistence in aquatic environments.

Photolysis
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Information regarding the potential for direct or indirect photolysis of Myraldyl acetate in the

atmosphere or in surface waters is not readily available. The molecular structure does not

contain chromophores that would suggest significant absorption of environmentally relevant UV

radiation, but photosensitized degradation pathways cannot be ruled out without experimental

data.

Table 2: Abiotic Degradation of Myraldyl Acetate

Degradation
Pathway

Result Method Source

Hydrolysis
Data not publicly

available
OECD 111 -

Photolysis
Data not publicly

available
- -

Environmental Distribution
Soil Sorption
The high log Pow value of 5.7 suggests that Myraldyl acetate is likely to have a strong affinity

for the organic fraction of soil and sediment, leading to low mobility in these compartments.

Quantitative data from soil sorption and desorption studies, such as the determination of the

soil organic carbon-water partitioning coefficient (Koc) according to OECD Guideline 106, are

needed to accurately predict its partitioning behavior and potential for leaching into

groundwater.

Table 3: Soil Sorption and Mobility of Myraldyl Acetate

Parameter Value Method Source

Log Pow (Octanol-

Water Partition

Coefficient)

5.7 (estimated) - Givaudan

Soil Sorption

Coefficient (Koc)

Data not publicly

available
OECD 106 -
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Bioaccumulation
The potential for a substance to bioaccumulate in aquatic organisms is often initially assessed

using its log Pow value. A log Pow greater than 3 indicates a potential for bioaccumulation.

With a log Pow of 5.7, Myraldyl acetate falls into this category. However, experimental

determination of the Bioconcentration Factor (BCF) in fish, following OECD Guideline 305, is

necessary to definitively assess its bioaccumulation potential. The RIFM safety assessment

concluded that Myraldyl acetate is not considered bioaccumulative based on their evaluation.

Table 4: Bioaccumulation Potential of Myraldyl Acetate

Parameter Value Method Source

Bioconcentration

Factor (BCF)

Data not publicly

available
OECD 305 -

PBT Assessment -

Bioaccumulation

Not considered

Bioaccumulative

IFRA Environmental

Standards
RIFM

Experimental Protocols and Methodologies
While specific experimental reports for Myraldyl acetate were not found, the standard OECD

guidelines for testing the environmental fate of chemicals provide the framework for the

required studies.

OECD 301: Ready Biodegradability
This test evaluates the potential for a chemical to be rapidly and ultimately biodegraded by

microorganisms in an aerobic aqueous medium. A positive result (typically >60-70%

degradation within a 28-day window) indicates that the substance is unlikely to persist in the

environment.

OECD 111: Hydrolysis as a Function of pH
This guideline determines the rate of abiotic hydrolysis of a chemical in sterile aqueous buffer

solutions at different pH values (typically 4, 7, and 9). The results are used to determine the

half-life of the substance in water due to this degradation pathway.
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OECD 106: Adsorption - Desorption Using a Batch
Equilibrium Method
This test method measures the sorption and desorption of a chemical to and from soil. The

results are expressed as a distribution coefficient (Kd) and are often normalized to the organic

carbon content of the soil to yield the Koc value, which is a key parameter for predicting

environmental mobility.

OECD 305: Bioaccumulation in Fish: Aqueous and
Dietary Exposure
This guideline describes the procedures for determining the BCF of a chemical in fish. The test

involves exposing fish to the chemical in water and measuring its concentration in the fish

tissue over time. The BCF is the ratio of the concentration of the chemical in the fish to its

concentration in the water at steady state.

Signaling Pathways and Experimental Workflows
As no specific experimental studies detailing signaling pathways related to the biodegradation

of Myraldyl acetate were found, a generalized workflow for assessing the environmental fate

of a chemical is presented below.
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Caption: Generalized workflow for environmental fate and risk assessment of a chemical

substance.
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Conclusion
The available information suggests that Myraldyl acetate is not expected to be a persistent,

bioaccumulative, and toxic substance, and its use in consumer products is considered to pose

a low risk to the environment at current levels. However, this conclusion is largely based on

qualitative assessments and computational modeling. A significant data gap exists regarding

specific experimental results for key environmental fate endpoints, including ready

biodegradability, hydrolysis, soil sorption, and bioconcentration, conducted according to

standardized OECD guidelines. For a more definitive and in-depth understanding of the

environmental behavior of Myraldyl acetate, further experimental studies are warranted. Such

data would provide a more robust basis for environmental risk assessments and support the

continued safe use of this fragrance ingredient.

To cite this document: BenchChem. [Myraldyl Acetate: An In-depth Technical Guide to
Biodegradability and Environmental Fate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169923#myraldyl-acetate-biodegradability-and-
environmental-fate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

